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Willkommen im technischen Support-Center für Alanin-Aminotransferase (ALT) kinetische

Assays. Diese Ressource richtet sich an Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung und bietet detaillierte Anleitungen zur Fehlerbehebung und häufig

gestellte Fragen (FAQs), um Sie bei der Optimierung Ihrer experimentellen Ergebnisse zu

unterstützen.

Häufig gestellte Fragen (FAQs)
Hier finden Sie Antworten auf häufig gestellte Fragen zu kinetischen ALT-Assays.

F1: Was ist die grundlegende Reaktion, die in einem kinetischen ALT-Assay gemessen wird?

Die Alanin-Aminotransferase (ALT), auch als Serum-Glutamat-Pyruvat-Transaminase (SGPT)

bekannt, katalysiert die reversible Übertragung einer Aminogruppe von L-Alanin auf α-

Ketoglutarat.[1][2] Diese Reaktion führt zur Bildung von Pyruvat und L-Glutamat.[1][2] Die

Aktivität der ALT wird typischerweise durch einen gekoppelten Enzymassay bestimmt, bei dem

das produzierte Pyruvat in einer nachfolgenden Reaktion durch die Laktatdehydrogenase

(LDH) zu Laktat reduziert wird.[3][4][5] Diese zweite Reaktion oxidiert NADH zu NAD+, und die

Abnahmerate der NADH-Konzentration, die bei 340 nm gemessen wird, ist direkt proportional

zur ALT-Aktivität in der Probe.[3][4][5][6]

F2: Warum ist die Supplementierung mit Pyridoxal-5'-phosphat (P5P) in meinem Assay

wichtig?
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Pyridoxal-5'-phosphat (P5P), die aktive Form von Vitamin B6, ist ein essentieller Cofaktor für

die ALT-Enzymaktivität.[7][8][9][10][11][12] Assays, die nicht mit P5P supplementiert sind,

können die ALT-Aktivität unterschätzen, insbesondere in Proben von Personen mit Vitamin-B6-

Mangel.[8][9][10][11][12] Die International Federation of Clinical Chemistry and Laboratory

Medicine (IFCC) empfiehlt die Verwendung von ALT-Reagenzien, die mit P5P supplementiert

sind, um genaue und standardisierte Ergebnisse zu gewährleisten.[8][9][10]

F3: Welche Faktoren können die ALT-Aktivität in meinen Proben beeinflussen?

Mehrere Faktoren können die ALT-Werte beeinflussen, darunter:

Physiologische Faktoren: Alter, Geschlecht, Body-Mass-Index (BMI) und extreme körperliche

Anstrengung können die ALT-Spiegel beeinflussen.[1][7][13] Es wurde auch eine

tageszeitliche Schwankung der ALT-Aktivität beobachtet.[7][13]

Medizinische Zustände: Lebererkrankungen wie Hepatitis, Fettlebererkrankung und Zirrhose

sind häufige Ursachen für erhöhte ALT-Werte.[1][7][14] Andere Zustände wie Zöliakie und

Muskelerkrankungen können ebenfalls die ALT-Spiegel beeinflussen.[7][15]

Medikamente und Substanzen: Bestimmte Medikamente, insbesondere solche, die

hepatotoxisch sind, und übermäßiger Alkoholkonsum können die ALT-Werte signifikant

erhöhen.[1]

Probenqualität: Hämolyse kann die Ergebnisse fälschen, da die ALT-Aktivität in Erythrozyten

höher ist als im Serum.[4] Die Proben sollten frisch verwendet oder korrekt gelagert werden,

um die Enzymaktivität zu erhalten.[16]

F4: Wie sollte ich meine Proben für einen ALT-Assay vorbereiten und lagern?

Serum- oder Plasmaproben können direkt in den Assay eingesetzt werden. Gewebe- oder

Zellproben sollten in ALT-Assay-Puffer homogenisiert und zentrifugiert werden, um unlösliches

Material zu entfernen. Getrenntes Serum oder Plasma sollte nicht länger als 8 Stunden bei 15–

30 °C aufbewahrt werden.[5] Für eine längere Lagerung sollten die Proben bei 2–8 °C für bis

zu 48 Stunden oder bei -20 °C oder -80 °C für eine längere Aufbewahrung aufbewahrt werden.

[5][16] Wiederholtes Einfrieren und Auftauen der Proben sollte vermieden werden, da dies die

Enzymaktivität beeinträchtigen kann.[5][16]
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Optimale Konzentrationen der Assay-Komponenten
Die Optimierung der Substrat- und Enzymkonzentrationen ist entscheidend für die

Gewährleistung genauer kinetischer Messungen. Die folgende Tabelle fasst die typischen

Konzentrationsbereiche für die Schlüsselkomponenten eines kinetischen ALT-Assays

zusammen.

Komponente
Typische Konzentration im
Endvolumen

Anmerkungen

L-Alanin 500 mmol/L
Dient als primäres Substrat für

die ALT-Reaktion.[3]

α-Ketoglutarat 15 mmol/L
Das zweite Substrat in der

ALT-katalysierten Reaktion.[3]

NADH 0,18 mmol/L

Die Konzentration sollte

ausreichend sein, um eine

lineare Reaktionskinetik

während des Messzeitraums

zu gewährleisten. Eine höhere

Konzentration kann die

Stabilität des Assays

verbessern.[3][6]

Laktatdehydrogenase (LDH) >1200 U/L

Das Kopplungsenzym. Es

sollte in ausreichender

Konzentration vorhanden sein,

damit die ALT-Reaktion der

geschwindigkeitsbestimmende

Schritt ist.[3]

Pyridoxal-5'-phosphat (P5P) Variabel (falls supplementiert)

Empfohlen von der IFCC zur

genauen Messung der

gesamten ALT-Aktivität.[8][9]
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Dieses Protokoll beschreibt eine allgemeine Methode für einen kinetischen ALT-Assay in einer

96-Well-Platte. Die Volumina und Konzentrationen müssen möglicherweise für spezifische

Assays oder Proben angepasst werden.

Reagenzienvorbereitung:

ALT-Assay-Puffer: Bringen Sie den Puffer vor Gebrauch auf Raumtemperatur.[16][17]

Arbeitsreagenz: Bereiten Sie eine frische Mischung aus L-Alanin, α-Ketoglutarat, NADH und

LDH im ALT-Assay-Puffer vor. Schützen Sie die Lösung vor Licht und bewahren Sie sie auf

Eis auf.[2][3]

Probenvorbereitung: Verdünnen Sie die Proben bei Bedarf im ALT-Assay-Puffer, um

sicherzustellen, dass die Messwerte im linearen Bereich des Assays liegen.[17]

Assay-Durchführung:

Pipettieren Sie 1–20 µL Ihrer Proben in die Wells einer 96-Well-Platte.[17]

Fügen Sie jedem Well ALT-Assay-Puffer hinzu, um das Volumen auf 20 µL zu bringen.[17]

Fügen Sie jedem Well 100 µL des Arbeitsreagenzes hinzu, um die Reaktion zu starten.[2]

[17]

Mischen Sie den Inhalt der Wells gründlich.[17]

Messen Sie die Extinktion bei 340 nm sofort (Tinitial) und dann in regelmäßigen Abständen

(z. B. alle 1 Minute) für 3–5 Minuten bei einer konstanten Temperatur (typischerweise 37 °C).

[3][6]

Datenanalyse:

Berechnen Sie die Änderungsrate der Extinktion pro Minute (ΔA/min) für jede Probe.

Die ALT-Aktivität wird unter Verwendung des molaren Extinktionskoeffizienten von NADH

(6220 M⁻¹cm⁻¹) und des Probenvolumens berechnet.
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Eine Einheit ALT wird typischerweise als die Menge an Enzym definiert, die 1 µmol Pyruvat

pro Minute bei 37 °C erzeugt.

Visualisierungen
ALT-Reaktionsweg

ALT-katalysierte Reaktion
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NADH

LDH

H+

L-Laktat NAD+ Abnahme der
Extinktion bei 340 nm

Click to download full resolution via product page

Abbildung 1: Schematische Darstellung des ALT-Reaktionswegs und der gekoppelten

Reaktion, die zur Detektion verwendet wird.
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Leitfaden zur Fehlerbehebung
Verwenden Sie diesen Leitfaden, um häufige Probleme zu diagnostizieren und zu beheben, die

bei kinetischen ALT-Assays auftreten können.
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Problem Mögliche Ursache(n) Lösungsvorschläge

Kein oder sehr niedriges

Signal

1. Inaktives Enzym (ALT oder

LDH).[18] 2. Ein wichtiger

Reagenz wurde ausgelassen

oder war abgelaufen.[16][18]

3. Falsche Wellenlänge oder

falsche Einstellungen des

Plattenlesers.[16][18] 4.

Falscher Puffer-pH-Wert oder

falsche Ionenstärke.[18]

1. Verwenden Sie frisches

Enzym oder überprüfen Sie die

Enzymaktivität mit einer

Positivkontrolle.[18] 2.

Überprüfen Sie das Protokoll

und stellen Sie sicher, dass

alle Reagenzien korrekt und in

der richtigen Reihenfolge

hinzugefügt wurden.[18] 3.

Stellen Sie sicher, dass der

Plattenleser auf 340 nm zur

Messung der NADH-Abnahme

eingestellt ist.[6] 4. Überprüfen

Sie den pH-Wert des Puffers

und stellen Sie sicher, dass er

für die Enzymaktivität optimal

ist (typischerweise pH 7,5–

7,8).[3]

Hoher Hintergrund oder nicht-

lineare Kinetik

1. Kontamination der

Reagenzien oder Proben.[18]

2. Substratabbau.[18] 3. Die

Substratkonzentration ist nicht

sättigend.[19] 4. Die

Enzymkonzentration ist zu

hoch und führt zu einem

schnellen Substratverbrauch.

[5]

1. Bereiten Sie frische Puffer

und Reagenzien vor.[18] 2.

Führen Sie eine Kontrolle ohne

Enzym durch, um den

Substratabbau zu überprüfen.

[18][20] 3. Erhöhen Sie die

Konzentration des

limitierenden Substrats.[19] 4.

Verdünnen Sie die Probe und

wiederholen Sie den Assay.[5]

Hohe Variabilität zwischen den

Replikaten

1. Ungenaues Pipettieren.[16]

[20] 2. Unzureichendes

Mischen der

Reaktionskomponenten.[20] 3.

Temperaturschwankungen in

der Platte.

1. Verwenden Sie kalibrierte

Pipetten und achten Sie auf

eine sorgfältige Technik.[16] 2.

Stellen Sie sicher, dass die

Reagenzien nach dem

Hinzufügen gründlich gemischt

werden.[17] 3. Lassen Sie die
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Platte vor der Messung auf die

angegebene Temperatur

äquilibrieren.

Die Reaktion stoppt vorzeitig

1. Erschöpfung von NADH

oder einem der Substrate.[6] 2.

Produkt-Inhibition.

1. Überprüfen Sie, ob die

anfängliche NADH-

Konzentration ausreichend ist.

[6] Verdünnen Sie die

Enzymprobe, um die

Reaktionsgeschwindigkeit zu

verringern. 2. Analysieren Sie

die Daten aus dem

anfänglichen linearen Bereich

der Reaktion.
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Anfängliche Überprüfungen

Fehlerbehebung: Niedriges/Kein Signal

Fehlerbehebung: Hoher Hintergrund Fehlerbehebung: Hohe Variabilität

Problem
identifiziert

Protokoll & Berechnungen
überprüfen

Reagenzien (Alter, Lagerung)
überprüfen

Instrumenteneinstellungen
(Wellenlänge, Temperatur)

überprüfen

Positivkontrolle
durchführen

Wenn Protokoll OK Wenn Reagenzien OK Wenn Einstellungen OK

Enzymaktivität
überprüfen

Wenn Kontrolle fehlschlägt

Kontrolle ohne Enzym
durchführen
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Abbildung 2: Ein logischer Workflow zur systematischen Fehlerbehebung bei häufigen

Problemen mit kinetischen ALT-Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://home.sandiego.edu/~josephprovost/MCC%20Enzyme%20Assay%20Hints%20V1_2022.pdf
https://www.benchchem.com/product/b12087391#optimizing-substrate-concentrations-for-alanine-aminotransferase-kinetic-assays
https://www.benchchem.com/product/b12087391#optimizing-substrate-concentrations-for-alanine-aminotransferase-kinetic-assays
https://www.benchchem.com/product/b12087391#optimizing-substrate-concentrations-for-alanine-aminotransferase-kinetic-assays
https://www.benchchem.com/product/b12087391#optimizing-substrate-concentrations-for-alanine-aminotransferase-kinetic-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12087391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12087391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

